Cas no 2229604-00-4 (2-1-(4-ethylcyclohexyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(4-ethylcyclohexyl)cyclopropylpropan-2-amine
• CAS No: 2229604-00-4
• MF: C₁₄H₂₇N
• MW: 209.370884180069
• CID: 6371262
• PubChem ID: 165652626
• Update Time: 2025-07-08

2-1-(4-ethylcyclohexyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-ethylcyclohexyl)cyclopropylpropan-2-amine
• 2-[1-(4-ethylcyclohexyl)cyclopropyl]propan-2-amine
• EN300-1808656
• 2229604-00-4

• Inchi： 1S/C14H27N/c1-4-11-5-7-12(8-6-11)14(9-10-14)13(2,3)15/h11-12H,4-10,15H2,1-3H3
• InChI Key： JKMDNERBHGINNN-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1(C2CCC(CC)CC2)CC1

Computed Properties

• Exact Mass: 209.214349865g/mol
• Monoisotopic Mass: 209.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(4-ethylcyclohexyl)cyclopropylpropan-2-amine

Comprehensive Overview of 2-1-(4-ethylcyclohexyl)cyclopropylpropan-2-amine (CAS No. 2229604-00-4)

In the realm of organic chemistry, 2-1-(4-ethylcyclohexyl)cyclopropylpropan-2-amine (CAS No. 2229604-00-4) stands out as a compound of significant interest due to its unique structural properties and potential applications. This amine derivative features a cyclopropyl ring attached to a propan-2-amine backbone, further modified by a 4-ethylcyclohexyl group. Such a configuration offers intriguing possibilities in pharmaceutical research, material science, and specialty chemical synthesis.

The compound's molecular structure has garnered attention in recent years, particularly in discussions around novel drug candidates and bioactive molecules. Researchers are exploring its potential as a building block for more complex structures, given its ability to introduce both steric hindrance and chirality into molecular designs. These characteristics make it valuable for creating targeted therapeutics, a hot topic in modern precision medicine.

One of the most searched questions in this domain revolves around "synthetic pathways for cyclopropyl-containing amines." The preparation of 2-1-(4-ethylcyclohexyl)cyclopropylpropan-2-amine typically involves multi-step organic synthesis, often starting from cyclohexene derivatives. Recent advancements in catalytic cyclopropanation techniques have improved yields and selectivity, addressing another common query about "efficient synthesis of strained ring systems."

In the context of green chemistry trends, there's growing interest in developing sustainable production methods for compounds like this. The 4-ethylcyclohexyl moiety in particular has been studied for its potential biodegradability profile, aligning with current industry focus on environmentally friendly chemicals. This aspect frequently appears in searches related to "eco-friendly amine derivatives" and "sustainable pharmaceutical intermediates."

The physicochemical properties of CAS 2229604-00-4 make it suitable for various applications. Its moderate polarity and balanced lipophilicity contribute to good solubility profiles, a characteristic often searched in relation to "amine compound solubility parameters." These properties are particularly relevant in formulation science, where researchers seek compounds with optimal drug-like characteristics.

Recent publications have highlighted the compound's potential in central nervous system research, though this remains an area of active investigation. The structural similarity to certain neuroactive compounds has prompted studies into its receptor interactions, a subject that frequently appears in academic literature searches. However, it's crucial to note that all such applications remain strictly in the preclinical research phase.

From an analytical chemistry perspective, characterization of 2-1-(4-ethylcyclohexyl)cyclopropylpropan-2-amine typically involves advanced techniques like NMR spectroscopy and mass spectrometry. These methods help confirm the compound's structural integrity and purity, addressing common quality control questions in chemical manufacturing.

The stability profile of this compound under various conditions is another frequently researched topic. Proper storage typically requires protection from moisture and oxygen, with recommendations similar to those for other amine-containing compounds. Such practical considerations are often searched by laboratory technicians and process chemists working with similar materials.

In the broader context of chemical innovation, CAS 2229604-00-4 represents the growing class of structurally complex amines being developed to meet specific research needs. Its combination of cyclic and acyclic components offers a versatile platform for further molecular modification, making it a compound worth watching in coming years as research progresses.